Cas no 511-37-5 (b-D-Galactopyranoside, (3b)-solanid-5-en-3-yl)
511-37-5 structure
Product Name:b-D-Galactopyranoside, (3b)-solanid-5-en-3-yl
CAS No:511-37-5
MF:C33H53NO6
MW:559.777030706406
CID:375847
PubChem ID:20841681
Update Time:2025-04-19
b-D-Galactopyranoside, (3b)-solanid-5-en-3-yl Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside, (3b)-solanid-5-en-3-yl
- GAMMA-SOLANINE
- .GAMMA.-SOLANINE
- 511-37-5
- UNII-LKD226IDCZ
- (2R,3R,4S,5R,6R)-2-(hydroxymethyl)-6-[[(1S,2S,7S,10R,11S,14S,15R,16S,17R,20S,23S)-10,14,16,20-tetramethyl-22-azahexacyclo[12.10.0.02,11.05,10.015,23.017,22]tetracos-4-en-7-yl]oxy]oxane-3,4,5-triol
- LKD226IDCZ
- Q27283043
- .BETA.-D-GALACTOPYRANOSIDE, (3.BETA.)-SOLANID-5-EN-3-YL
- beta-D-Galactopyranoside, (3beta)-solanid-5-en-3-yl
- SOLANIDINE 3.BETA.-D-MONOGALACTOSIDE
-
- Inchi: 1S/C33H53NO6/c1-17-5-8-24-18(2)27-25(34(24)15-17)14-23-21-7-6-19-13-20(9-11-32(19,3)22(21)10-12-33(23,27)4)39-31-30(38)29(37)28(36)26(16-35)40-31/h6,17-18,20-31,35-38H,5,7-16H2,1-4H3/t17-,18+,20-,21+,22-,23-,24+,25-,26+,27-,28-,29-,30+,31+,32-,33-/m0/s1
- InChI Key: IDGKMGZVTKHZDA-XTTMRYAPSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@@]2(C)[C@H]1C[C@H]1[C@@H]2[C@H](C)[C@H]2CC[C@H](C)CN12
Computed Properties
- Exact Mass: 559.387288
- Monoisotopic Mass: 559.387288
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 40
- Rotatable Bond Count: 3
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103
- XLogP3: 4.5
Experimental Properties
- Density: 1.25
- Boiling Point: 682.4°C at 760 mmHg
- Flash Point: 366.5°C
- Refractive Index: 1.604
b-D-Galactopyranoside, (3b)-solanid-5-en-3-yl Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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